Cas no 2171774-51-7 (1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide)

• Product Name: 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide
• CAS No: 2171774-51-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5993135
• PubChem ID: 165533524
• Update Time: 2025-05-30

1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide
• EN300-1282320
• 2171774-51-7
• 1-[2-amino-1-(furan-2-yl)ethyl]azetidine-2-carboxamide

• Inchi： 1S/C10H15N3O2/c11-6-8(9-2-1-5-15-9)13-4-3-7(13)10(12)14/h1-2,5,7-8H,3-4,6,11H2,(H2,12,14)
• InChI Key： LFPURSBDJMXRFN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CN)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 85.5Ų

Additional information on 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide

Introduction to 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide (CAS No. 2171774-51-7)

1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2171774-51-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule, including its azetidine ring system and furan substituent, make it a valuable scaffold for the development of novel therapeutic agents.

The azetidine ring is a five-membered saturated heterocycle containing two nitrogen atoms, which contributes to the compound's flexibility and reactivity. This structural motif is often found in biologically active molecules, including antibiotics and antiviral agents. The presence of an amino group at the 1-position and a carboxamide moiety at the 2-position further enhances the compound's potential as a pharmacophore. Additionally, the furan substituent at the 1-position introduces electronic and steric effects that can influence the compound's binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide. Studies have demonstrated its potential in various therapeutic areas, particularly in oncology and anti-inflammatory applications. The compound's ability to interact with specific enzymes and receptors has been investigated through both computational modeling and experimental assays. These studies suggest that it may exhibit inhibitory activity against certain kinases and transcription factors, which are key targets in cancer therapy.

One of the most compelling aspects of 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide is its structural diversity, which allows for modifications that can fine-tune its biological activity. Researchers have explored derivatives of this compound by introducing various functional groups or altering the substitution pattern on the azetidine ring. Such modifications have led to the discovery of more potent and selective analogs with improved pharmacokinetic profiles. The synthesis of these derivatives often involves multi-step organic reactions, including cyclization, nucleophilic substitution, and condensation reactions, which highlight the compound's synthetic versatility.

The role of furan derivatives in medicinal chemistry cannot be overstated. Furan moieties are known for their ability to enhance metabolic stability and bioavailability, making them attractive for drug development. In 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide, the furan ring at the 1-position not only contributes to the molecule's overall shape but also participates in hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in drug discovery technologies have enabled more efficient screening of compounds like 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide. High-throughput screening (HTS) and structure-based drug design (SBDD) have been particularly useful in identifying lead compounds with high potency and low toxicity. These methodologies have accelerated the process of translating chemical structures into viable drug candidates, reducing the time and cost associated with traditional drug development pipelines.

The potential therapeutic applications of 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide extend beyond oncology. Preliminary studies have suggested that it may also have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways has been observed in both in vitro and in vivo models, providing a strong rationale for further investigation.

The synthesis of 1-2-amino-1-(furan-2-yl)ethylazetidine-2-carboxamide involves several critical steps that require precise control over reaction conditions. The formation of the azetidine ring is typically achieved through cycloaddition reactions between dienophiles and aziridines or through intramolecular cyclization of appropriately substituted precursors. The introduction of the furan substituent is often accomplished via Friedel-Crafts acylation or nucleophilic aromatic substitution reactions. Each step must be optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In conclusion, 1-2-amino-1-(furan-2-yilethylazetidine)-carboxamide (CAS No. 2171774 -51 -7) is a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of an azetidine ring system and furan substituent makes it a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in oncology and anti-inflammatory treatments. As drug discovery technologies evolve, compounds like 1 - 2 - amino - 1 - (furane - 21 ylethyl ) azetid ine - 22 carbox amide are likely to play an increasingly important role in addressing unmet medical needs.